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Compound of Interest

Compound Name: Triethylammonium acetate

Cat. No.: B1206457 Get Quote

For researchers, scientists, and professionals in drug development, a precise understanding of

chemical reagents is paramount. This guide provides an in-depth look at triethylammonium
acetate, a versatile ion-pairing reagent and buffer, detailing its fundamental properties and

formation.

Core Molecular Data
Triethylammonium acetate is an ammonium salt formed from the reaction of triethylamine

and acetic acid. A summary of the molecular weights and formulas of these compounds is

presented below for easy reference and comparison.

Compound Name Molecular Formula Molecular Weight ( g/mol )

Triethylamine C6H15N 101.19[1][2][3][4]

Acetic Acid C2H4O2 60.05[5][6][7][8][9]

Triethylammonium Acetate C8H19NO2 161.24[10][11]

Formation Pathway
The creation of triethylammonium acetate is a straightforward acid-base reaction. The lone

pair of electrons on the nitrogen atom of triethylamine (a weak base) deprotonates the

carboxylic acid group of acetic acid (a weak acid). This transfer of a proton results in the
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formation of the triethylammonium cation and the acetate anion, which are then ionically

bonded.

Triethylamine
(C₆H₁₅N)

+

Acetic Acid
(C₂H₄O₂)

Triethylammonium Acetate
(C₈H₁₉NO₂)

Proton Transfer

Click to download full resolution via product page

Figure 1: Formation of Triethylammonium Acetate.

Experimental Protocols
Preparation of 0.1 M Triethylammonium Acetate Buffer (pH 7.0)

A common application of triethylammonium acetate is in the preparation of a buffer solution,

often used in high-performance liquid chromatography (HPLC).

Materials:

Glacial Acetic Acid

Triethylamine

Deionized Water

pH meter
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Volumetric flask (1 L)

Magnetic stirrer and stir bar

Procedure:

To a 1 L volumetric flask containing approximately 950 mL of deionized water, add 5.6 mL of

glacial acetic acid.

While stirring the solution, slowly add 13.86 mL of triethylamine.

Allow the solution to mix thoroughly.

Calibrate the pH meter and measure the pH of the solution.

Adjust the pH to 7.0 by adding small aliquots of diluted acetic acid or triethylamine as

needed.

Once the desired pH is reached, bring the final volume to 1 L with deionized water.

Filter the buffer through a 0.22 µm filter before use in HPLC applications to remove any

particulate matter.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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